3-{3,5-Dimethyl-4-[(methylamino)methyl]-1H-pyrazol-1-YL}-1$L^{6}-thiolane-1,1-dione hydrochloride

• Molecular Formula: C11H20ClN3O2S
• Molecular Weight: 293.81 g/mol
• IUPAC Name: 1-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C11H19N3O2S.ClH/c1-8-11(6-12-3)9(2)14(13-8)10-4-5-17(15,16)7-10;/h10,12H,4-7H2,1-3H3;1H
• InChI Key: LVWIAMDCLWMZIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)CNC.Cl

Description

This compound is a pyrazole-thiolane hybrid with a hydrochloride salt. Its structure features:

• A 3,5-dimethylpyrazole core substituted at position 4 with a (methylamino)methyl group.
• A thiolane-1,1-dione (tetrahydrothiophene-1,1-dioxide) ring system linked to the pyrazole.
• A hydrochloride counterion, enhancing solubility in polar solvents.

The methylaminomethyl group likely introduces basicity, enabling salt formation with HCl.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-Dimethyl-4-((methylamino)methyl)-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide hydrochloride typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the condensation of hydrazine with a 1,3-diketone.

Introduction of the Methylamino Group: The methylamino group is introduced via a nucleophilic substitution reaction, where a suitable leaving group is replaced by a methylamine.

Formation of the Tetrahydrothiophene Ring: This step involves the cyclization of a suitable precursor, such as a 1,4-dihalobutane, with a thiol.

Oxidation to Sulfone: The tetrahydrothiophene ring is oxidized to a sulfone using an oxidizing agent like hydrogen peroxide or m-chloroperbenzoic acid.

Hydrochloride Formation: The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This could involve the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo further oxidation reactions, potentially forming sulfoxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfone group back to a sulfide or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups on the pyrazole or tetrahydrothiophene rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, amines.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Sulfides, thiols.

Substitution: Various substituted pyrazole and tetrahydrothiophene derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions, facilitating the formation of complex organic molecules.

Organic Synthesis: It serves as a building block for the synthesis of more complex organic compounds.

Biology

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical research.

Protein Binding Studies: It can be used to study protein-ligand interactions.

Medicine

Drug Development: The compound’s unique structure makes it a candidate for drug development, particularly in the areas of anti-inflammatory and antimicrobial agents.

Industry

Materials Science: The compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethyl-4-((methylamino)methyl)-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide hydrochloride involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, inhibiting their activity or altering their function. This can lead to various biological effects, such as enzyme inhibition or receptor modulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazole-Thiophene/Thiolane Hybrids

Table 1: Key Structural and Physicochemical Comparisons

Compound Name / ID	Core Structure	Substituents/Functional Groups	Melting Point (°C)	Notable Spectral Features (IR/NMR)	Reference
3-{3,5-Dimethyl-4-[(methylamino)methyl]-1H-pyrazol-1-YL}-1$L^{6}-thiolane-1,1-dione hydrochloride	Pyrazole-thiolane	Methylaminomethyl, thiolane-1,1-dione, HCl	Not reported	Expected NH/CH3 stretches (IR), δ 2.2–2.5 (CH3, NMR)	—
(3-Amino-1-phenyl-1H-pyrazol-4-yl){5-[(3-amino-1-phenyl-1H-pyrazol-4-yl)carbonyl]-3,4-dimethyl-thieno[2,3-b]thiophen-2-yl}methanone (7b)	Pyrazole-thienothiophene	Aryl, carbonyl, NH2	>300	IR: 3320, 3275 cm⁻¹ (NH2); NMR: δ 2.22 (CH3)
6-[5-(7-Cyanopyrazolo[1,5-a]pyrimidin-6-yl)-3,4-dimethylthieno[2,3-b]thiophen-2-yl]-2-phenyl-pyrazolo[1,5-a]pyrimidine-7-carbonitrile (10)	Pyrazolopyrimidine-thienothiophene	CN, aryl, CH3	Not reported	NMR: δ 7.36–8.9 (aromatic); MS: m/z 604 (M⁺)
5-(3,5-Diaryl-4,5-dihydropyrazol-1-ylmethylene)-2-thioxothiazolidin-4-ones (3-11)	Dihydropyrazole-thiazolidinone	Aryl, thioxo, CH2	Not reported	IR: 2922 cm⁻¹ (CH aliphatic)

Key Observations:

Substituent Effects: The methylaminomethyl group in the target compound contrasts with aryl or cyano substituents in analogs (e.g., 7b, 10). The thiolane-1,1-dione ring provides sulfone groups, increasing polarity compared to thiophene/thienothiophene systems in 7b or 10 .

Spectral Features: IR spectra of pyrazole derivatives consistently show NH/CH3 stretches (e.g., 3320–3275 cm⁻¹ in 7b) , which would overlap with the target compound’s NH (methylamino) and CH3 signals.

Synthetic Methodologies: The target compound likely employs condensation strategies similar to those in (e.g., refluxing with piperidine in EtOH/DMF) . In contrast, thiazolidinone derivatives (e.g., compounds 3-11) are synthesized via cyclocondensation of dihydropyrazoles with thiourea derivatives .

Biological Activity

The compound 3-{3,5-Dimethyl-4-[(methylamino)methyl]-1H-pyrazol-1-YL}-1λ⁶-thiolane-1,1-dione hydrochloride , with CAS number 1210335-50-4, is a novel pyrazole derivative that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties and mechanisms of action based on current research findings.

• Molecular Formula : C₁₁H₂₀ClN₃O₂S
• Molecular Weight : 293.81 g/mol
• CAS Number : 1210335-50-4

Anticonvulsant Activity

Recent studies have highlighted the anticonvulsant potential of pyrazole derivatives. For example, compounds similar to the one have been evaluated in picrotoxin-induced convulsion models. The structure-activity relationship (SAR) analysis indicates that modifications at the pyrazole ring can significantly influence anticonvulsant efficacy. Compounds with specific substitutions displayed high protective indices against seizures, suggesting that the incorporation of a thiolane moiety may enhance this activity .

Anticancer Potential

The anticancer properties of pyrazole derivatives have been extensively studied. In vitro evaluations have demonstrated that compounds with similar structural frameworks exhibit cytotoxic effects against various cancer cell lines. For instance, derivatives were tested against A549 (lung adenocarcinoma) and NIH/3T3 (mouse embryoblast) cell lines, showing significant selectivity and potency. The IC50 values for certain analogs were reported to be lower than those of standard chemotherapeutic agents like doxorubicin .

Antimicrobial Activity

The antimicrobial efficacy of related compounds has also been documented. Studies indicate that certain pyrazole derivatives possess broad-spectrum antibacterial activity. For instance, modifications in the side chains of the pyrazole ring have been linked to enhanced antibacterial properties against both Gram-positive and Gram-negative bacteria .

Case Studies and Research Findings

Study	Compound Tested	Biological Activity	Findings
Evren et al. (2019)	N-(5-methyl-4-phenylthiazol-2-yl)-2-substituted thioacetamides	Anticancer	Strong selectivity against A549 cells with IC50 < 10 µM
PMC9268695 (2022)	Pyrazole derivatives	Anticonvulsant	High efficacy in picrotoxin model with protective index > 9
ResearchGate Study	Various pyrazole derivatives	Antimicrobial	Broad-spectrum activity against multiple bacterial strains

The biological activity of 3-{3,5-Dimethyl-4-[(methylamino)methyl]-1H-pyrazol-1-YL}-1λ⁶-thiolane-1,1-dione hydrochloride is largely attributed to its interaction with specific biological targets:

• GABA Receptors : Similar compounds have been shown to modulate GABAergic transmission, which is crucial for their anticonvulsant effects.
• Cell Cycle Inhibition : The anticancer activity may be mediated through the induction of apoptosis and cell cycle arrest in cancer cells.
• Bacterial Cell Wall Disruption : The antimicrobial properties could result from interference with bacterial cell wall synthesis or function.